Cas no 1935387-65-7 (1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid
• CAS No: 1935387-65-7
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD30749911
• CID: 4630389
• PubChem ID: 131082594
• Update Time: 2025-10-29

1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid
• 1-(4-bromopyrazol-1-yl)cyclopropane-1-carboxylic acid
• MFCD30749911
• Z2380773912
• 1935387-65-7
• EN300-261241
• AKOS034066032
• F85926
• 1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylicacid
• 1-(4-bromopyrazol-1-yl)cyclopropanecarboxylic acid
• PS-15901

• MDL： MFCD30749911
• Inchi： 1S/C7H7BrN2O2/c8-5-3-9-10(4-5)7(1-2-7)6(11)12/h3-4H,1-2H2,(H,11,12)
• InChI Key： LHKYHZMGLXYIEV-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Additional information on 1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid (CAS No 1935387-65-7)

1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid, also known by its CAS registry number CAS No 1935387-65-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety and a carboxylic acid group. The presence of the bromine atom at the 4-position of the pyrazole ring adds further complexity to its structure, making it a valuable subject for both theoretical and experimental studies.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, cyclopropanation, and oxidation steps. Researchers have employed various methodologies to optimize the yield and purity of this compound, leveraging both traditional organic chemistry techniques and modern catalytic systems. The structural elucidation of this compound has been confirmed through advanced spectroscopic techniques such as NMR, IR, and HRMS, ensuring its identity and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in polar solvents like water. These properties make it suitable for various applications in organic synthesis and drug discovery.

The biological activity of 1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of certain cellular pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs). For instance, research published in the journal Nature Communications in 2023 highlighted its ability to inhibit the activity of the kinase family member CDK4/6, which is implicated in various cancer types.

Beyond its direct biological effects, this compound serves as a valuable building block for constructing more complex molecular architectures. Its cyclopropane ring provides a rigid framework that can be exploited in the design of bioactive molecules with enhanced pharmacokinetic profiles. Recent advancements in click chemistry have further expanded its utility, enabling the rapid assembly of diverse libraries for high-throughput screening.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, while molecular dynamics simulations have revealed details about its conformational flexibility and binding affinities to target proteins.

In conclusion, 1-(4-bromo-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid stands out as a versatile molecule with promising applications in drug discovery and organic synthesis. As research continues to uncover new facets of its chemistry and biology, this compound is expected to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.